2-(14,15-Epoxyeicosatrienoyl) Glycerol
2-(14,15-Epoxyeicosatrienoyl) Glycerol
2-Arachidonoyl glycerol (2-AG) is an endogenous central cannabinoid (CB1) receptor agonist that is present at relatively high levels in the central nervous system. 2-AG is hydrolyzed by the enzyme monoacylglycerol lipase, terminating its biological activity, and metabolism by cyclooxygenase-2 and lipoxygenases has been documented. The related endocannabinoid, 2-arachidonoyl ethanolamide (AEA), can be metabolized by cytochrome P450 (CYP450) enzymes in human liver and kidney to a number of epoxy-ethanolamide derivatives. 2-(14,15-Epoxyeicosatrienoyl) Glycerol (2-14,15-EG) is a novel CYP450 metabolite of 2-AG in the kidney. 2-14,15-EG is a potent mitogen for renal epithelial cells, increasing DNA synthesis in LLCPKcl4 cells at concentrations as low as 100 nM and doubling cell proliferation rates at 1 µM. In these cells, 2-14,15-EG activates the metalloprotease ADAM17, which cleaves proTGF-α and releases TGF-α as a ligand that initiates the EGFR-ERK signalling pathway.
Brand Name:
Vulcanchem
CAS No.:
848667-56-1
VCID:
VC0054918
InChI:
InChI=1S/C23H38O5/c1-2-3-12-15-21-22(28-21)16-13-10-8-6-4-5-7-9-11-14-17-23(26)27-20(18-24)19-25/h4,6-7,9-10,13,20-22,24-25H,2-3,5,8,11-12,14-19H2,1H3/b6-4-,9-7-,13-10-
SMILES:
CCCCCC1C(O1)CC=CCC=CCC=CCCCC(=O)OC(CO)CO
Molecular Formula:
C23H38O5
Molecular Weight:
394.5
2-(14,15-Epoxyeicosatrienoyl) Glycerol
CAS No.: 848667-56-1
Reference Standards
VCID: VC0054918
Molecular Formula: C23H38O5
Molecular Weight: 394.5
| CAS No. | 848667-56-1 |
|---|---|
| Product Name | 2-(14,15-Epoxyeicosatrienoyl) Glycerol |
| Molecular Formula | C23H38O5 |
| Molecular Weight | 394.5 |
| IUPAC Name | 1,3-dihydroxypropan-2-yl (5Z,8Z,11Z)-13-(3-pentyloxiran-2-yl)trideca-5,8,11-trienoate |
| Standard InChI | InChI=1S/C23H38O5/c1-2-3-12-15-21-22(28-21)16-13-10-8-6-4-5-7-9-11-14-17-23(26)27-20(18-24)19-25/h4,6-7,9-10,13,20-22,24-25H,2-3,5,8,11-12,14-19H2,1H3/b6-4-,9-7-,13-10- |
| Standard InChIKey | LPMVKZXODWQHGJ-ILYOTBPNSA-N |
| SMILES | CCCCCC1C(O1)CC=CCC=CCC=CCCCC(=O)OC(CO)CO |
| Appearance | Assay:≥95%A solution in acetonitrile |
| Description | 2-Arachidonoyl glycerol (2-AG) is an endogenous central cannabinoid (CB1) receptor agonist that is present at relatively high levels in the central nervous system. 2-AG is hydrolyzed by the enzyme monoacylglycerol lipase, terminating its biological activity, and metabolism by cyclooxygenase-2 and lipoxygenases has been documented. The related endocannabinoid, 2-arachidonoyl ethanolamide (AEA), can be metabolized by cytochrome P450 (CYP450) enzymes in human liver and kidney to a number of epoxy-ethanolamide derivatives. 2-(14,15-Epoxyeicosatrienoyl) Glycerol (2-14,15-EG) is a novel CYP450 metabolite of 2-AG in the kidney. 2-14,15-EG is a potent mitogen for renal epithelial cells, increasing DNA synthesis in LLCPKcl4 cells at concentrations as low as 100 nM and doubling cell proliferation rates at 1 µM. In these cells, 2-14,15-EG activates the metalloprotease ADAM17, which cleaves proTGF-α and releases TGF-α as a ligand that initiates the EGFR-ERK signalling pathway. |
| Synonyms | 13-(3-Pentyloxiranyl)-5,8,11-tridecatrienoic Acid 2-hydroxy-1-(hydroxymethyl)ethyl Ester |
| PubChem Compound | 53481916 |
| Last Modified | Nov 11 2021 |
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